Cas no 393837-54-2 (5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 393837-54-2
• MF: C₁₂H₆N₄O₅S₃
• MW: 382.394837856293
• CID: 5980741
• PubChem ID: 3651033
• Update Time: 2025-11-02

5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• SR-01000008644-1
• 5-nitro-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 5-nitro-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)thiophene-2-carboxamide
• SR-01000008644
• AKOS002047851
• F0700-0144
• 393837-54-2

• Inchi： 1S/C12H6N4O5S3/c17-11(8-1-2-10(24-8)16(20)21)14-12-13-7(5-23-12)9-3-6(4-22-9)15(18)19/h1-5H,(H,13,14,17)
• InChI Key： KSOZYEXAJMVHSW-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C1=CSC(=N1)NC(C1=CC=C([N+](=O)[O-])S1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 381.95003283g/mol
• Monoisotopic Mass: 381.95003283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 218Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes

Additional information on 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

In-Depth Analysis of 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 393837-54-2)

The compound 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 393837-54-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article provides a comprehensive overview of this compound, covering its chemical characteristics, synthesis methods, applications, and current research trends.

From a structural perspective, 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide features a complex arrangement of thiophene and thiazole rings, both of which are nitrogen- and sulfur-containing heterocycles known for their electron-rich properties. The presence of nitro groups at specific positions enhances the compound's electron-accepting capabilities, making it particularly interesting for applications in organic electronics and material science.

Recent studies have highlighted the potential of CAS 393837-54-2 in the development of advanced materials. Researchers are particularly interested in its possible role in organic semiconductors, where its electron transport properties could contribute to more efficient organic field-effect transistors (OFETs) or organic photovoltaics. The compound's ability to form stable thin films and its tunable electronic properties make it a promising candidate for next-generation electronic devices.

The synthesis of 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical and material science research.

In pharmaceutical research, while 393837-54-2 is not currently approved for medical use, its structural features have attracted attention for potential biological activities. The thiazole moiety, in particular, is known to exhibit various pharmacological properties, and researchers are investigating whether this compound might show similar characteristics. Current studies are exploring its interactions with biological targets at the molecular level.

From an analytical chemistry perspective, characterizing 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for both research and potential industrial applications.

The commercial availability of CAS 393837-54-2 has increased in recent years, reflecting growing research interest. Suppliers typically offer this compound in various purity grades, with prices varying according to quantity and quality specifications. Researchers should verify certificates of analysis and storage recommendations when procuring this material for experimental work.

Environmental and safety considerations for handling 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical in powder or solution form.

Future research directions for 393837-54-2 may explore its potential in emerging technologies such as flexible electronics, organic light-emitting diodes (OLEDs), or as a building block for more complex molecular architectures. The compound's modular structure allows for various derivatization possibilities, opening avenues for structure-activity relationship studies in multiple application domains.

For researchers interested in working with 5-nitro-N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide, it's important to consult recent literature for updated synthetic protocols and application studies. The compound's unique properties continue to make it a subject of interest across multiple scientific disciplines, from materials science to medicinal chemistry.